Cas no 2138244-08-1 (2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine
• CAS No: 2138244-08-1
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• MDL: MFCD31600820
• CID: 5610313
• PubChem ID: 165486879
• Update Time: 2025-06-09

2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-844105
• 2138244-08-1
• 2-(difluoromethyl)-4-(2,4-difluorophenyl)pyridine
• 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine

• MDL： MFCD31600820
• Inchi： 1S/C12H7F4N/c13-8-1-2-9(10(14)6-8)7-3-4-17-11(5-7)12(15)16/h1-6,12H
• InChI Key： XFWCQCYYAYCQCH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CN=C(C(F)F)C=1)F

Computed Properties

• Exact Mass: 241.05146188g/mol
• Monoisotopic Mass: 241.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine

Introduction to 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine (CAS No. 2138244-08-1)

2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine, identified by its CAS number 2138244-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine atoms at strategic positions in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The molecular structure of 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine consists of a pyridine core substituted with a difluoromethyl group at the 2-position and a 2,4-difluorophenyl group at the 4-position. This arrangement not only enhances the compound's lipophilicity but also influences its interaction with biological targets, such as enzymes and receptors. The fluorine atoms contribute to increased metabolic stability and improved binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel compounds with fluorinated pyridine moieties due to their versatile pharmacological properties. The difluoromethyl group, in particular, is well-known for its ability to enhance the bioavailability and pharmacokinetic profiles of drug candidates. Studies have demonstrated that this functional group can improve the metabolic stability of molecules by resisting oxidative degradation, thereby extending their half-life in vivo.

Moreover, the 2,4-difluorophenyl substituent introduces additional electronic effects that can modulate the reactivity and selectivity of the compound. This dual fluorination strategy has been employed in the development of agrochemicals, pharmaceuticals, and materials science applications. The combination of these features makes 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine a valuable intermediate in synthetic chemistry, facilitating the construction of more complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with greater accuracy. Molecular docking studies have shown that 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine exhibits promising interactions with various enzymes and receptors involved in metabolic pathways. This has opened up new avenues for exploring its potential as a lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegeneration.

The synthesis of 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic process but also allow for greater customization of the compound's structure to meet specific pharmacological requirements.

One of the most compelling aspects of this compound is its potential application in developing next-generation therapeutics. Researchers are exploring its utility as a scaffold for designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated pyridine moiety is particularly effective in disrupting aberrant signaling pathways by selectively inhibiting target enzymes without affecting normal cellular processes.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine has shown promise in materials science research. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced electronic devices. The presence of fluorine atoms enhances the thermal stability and chemical resistance of these materials, making them more durable and efficient.

The growing interest in fluorinated compounds underscores their importance in modern chemistry and biology. As research continues to uncover new applications for molecules like 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine, it is expected that further innovations will emerge, leading to breakthroughs in drug development and material science. The compound's multifaceted utility highlights the importance of interdisciplinary collaboration between chemists, biologists, and engineers in harnessing its full potential.

Future studies will likely focus on optimizing synthetic routes to produce 2-(Difluoromethyl)-4-(2,4-difluorophenyl)pyridine on an industrial scale while maintaining high purity standards. Additionally, exploring its derivatives through structural modifications may reveal even more potent biological activities and novel applications. The continued investigation into this compound promises to contribute significantly to advancements across multiple scientific disciplines.